Cas no 1472104-49-6 (4-Bromo-2-fluoro-6-methoxybenzoic acid)

• Product Name: 4-Bromo-2-fluoro-6-methoxybenzoic acid
• CAS No: 1472104-49-6
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD22570393
• CID: 1095498
• Update Time: 2025-09-23

4-Bromo-2-fluoro-6-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-methoxybenzoic acid
• AK150960
• HURPNPSJCSOLOZ-UHFFFAOYSA-N
• FCH2304954
• 4-bromo-2-fluoro-6-methoxy-benzoic acid
• AX8276633
• ST24043383
• Benzoic acid, 4-bromo-2-fluoro-6-methoxy-

• MDL： MFCD22570393
• Inchi： 1S/C8H6BrFO3/c1-13-6-3-4(9)2-5(10)7(6)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： HURPNPSJCSOLOZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Bromo-2-fluoro-6-methoxybenzoic acid

Comprehensive Overview of 4-Bromo-2-fluoro-6-methoxybenzoic acid (CAS No. 1472104-49-6)

4-Bromo-2-fluoro-6-methoxybenzoic acid (CAS No. 1472104-49-6) is a specialized aromatic carboxylic acid derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzoic acids, which are pivotal intermediates in organic synthesis. Its unique structural features, including the bromo, fluoro, and methoxy substituents, make it a valuable building block for designing novel bioactive molecules. Researchers often search for "4-Bromo-2-fluoro-6-methoxybenzoic acid synthesis" or "CAS 1472104-49-6 applications," reflecting its growing relevance in drug discovery.

The compound's molecular formula, C₈H₆BrFO₃, highlights its moderate polarity and potential for diverse chemical modifications. Recent trends in AI-driven drug design and green chemistry have spurred interest in optimizing its synthetic routes. Queries like "eco-friendly synthesis of halogenated benzoic acids" or "computational modeling of 4-Bromo-2-fluoro-6-methoxybenzoic acid" underscore the intersection of traditional chemistry with modern technological advancements. Its stability under standard conditions further enhances its utility in high-throughput screening and medicinal chemistry projects.

In pharmaceutical contexts, 4-Bromo-2-fluoro-6-methoxybenzoic acid serves as a precursor for kinase inhibitors and antibacterial agents. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (methoxy) groups enables fine-tuning of electronic properties, a feature highly sought after in "structure-activity relationship (SAR) studies." Analysts note rising searches for "halogenated aromatic acids in drug development," aligning with the compound's niche applications.

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Analytical characterization of 4-Bromo-2-fluoro-6-methoxybenzoic acid typically involves NMR, HPLC, and mass spectrometry. Researchers frequently inquire about "spectral data for CAS 1472104-49-6" or "chromatographic separation techniques," emphasizing the need for reliable reference materials. Its melting point (~150–155°C) and solubility profile (moderate in polar solvents) are additional practical considerations for lab workflows.

Emerging applications in material science, such as its use in organic semiconductors, have expanded the compound's versatility. Searches like "halogenated aromatics in OLEDs" or "CAS 1472104-49-6 conductivity studies" reflect this interdisciplinary appeal. As innovation accelerates, 4-Bromo-2-fluoro-6-methoxybenzoic acid continues to bridge gaps between chemistry, biology, and engineering.

In summary, 4-Bromo-2-fluoro-6-methoxybenzoic acid (CAS No. 1472104-49-6) exemplifies the synergy between molecular design and real-world applications. Its adaptability to cutting-edge research and alignment with global scientific trends ensure its enduring significance. For those exploring "advanced benzoic acid derivatives" or "CAS 1472104-49-6 suppliers," this compound offers a compelling case study in functionalized aromatic chemistry.